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Compound of Interest

Compound Name: M7583

Cat. No.: B1193092 Get Quote

For Immediate Release

[City, State] – [Date] – M7583, a potent and selective Bruton's tyrosine kinase (BTK) inhibitor,

has emerged as a significant molecule in the landscape of targeted therapies for B-cell

malignancies. This document provides a comprehensive technical overview of the chemical

structure, properties, and biological context of M7583, intended for researchers, scientists, and

professionals in drug development.

Chemical Structure and Identification
M7583, also known as TL-895, is a small molecule inhibitor characterized by a complex

heterocyclic core. Its chemical identity has been established through various analytical

techniques, providing a clear picture of its atomic composition and arrangement.

The definitive chemical structure of M7583 is represented by the following SMILES notation:

O=C(N1CCC(CNC2=NC=NC(N)=C2C3=CC=C(C=C3)OC4=CC=CC=C4)(CC1)F)C=C. This

string uniquely defines the connectivity of the atoms within the molecule.

Table 1: Chemical Identifiers for M7583 (TL-895)
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Identifier Value

Molecular Formula C25H26FN5O2

Molecular Weight 447.50 g/mol

CAS Number 1415823-49-2

SMILES
O=C(N1CCC(CNC2=NC=NC(N)=C2C3=CC=C(

C=C3)OC4=CC=CC=C4)(CC1)F)C=C

Physicochemical Properties
The physicochemical properties of a drug candidate are critical determinants of its

pharmacokinetic and pharmacodynamic behavior. M7583 has been characterized to possess

properties amenable to oral administration.

Table 2: Physicochemical Data for M7583

Property Value Source

Solubility Soluble in DMSO

Physical State Solid powder N/A

Mechanism of Action and Biological Activity
M7583 is a potent, orally active, and highly selective irreversible inhibitor of Bruton's tyrosine

kinase (BTK). BTK is a crucial enzyme in the B-cell receptor (BCR) signaling pathway, which is

essential for the proliferation, survival, and differentiation of B-lymphocytes.

By covalently binding to a cysteine residue in the active site of BTK, M7583 effectively blocks

its enzymatic activity. This targeted inhibition disrupts the downstream signaling cascade,

ultimately leading to the suppression of B-cell proliferation and survival. This mechanism of

action forms the basis of its therapeutic potential in various B-cell malignancies.
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Biochemical Assay Workflow

Start

Prepare Reagents:
- Recombinant BTK enzyme

- Substrate (e.g., poly-Glu, Tyr)
- ATP

- M7583 (various concentrations)

Incubate BTK with M7583

Initiate Kinase Reaction
(add Substrate and ATP)

Detect Phosphorylated Substrate
(e.g., using a specific antibody)

Data Analysis:
- Measure signal intensity

- Plot dose-response curve
- Calculate IC50

End
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Drug Development Pathway

Discovery &
Preclinical Studies

Phase I Clinical Trial
(Safety & Dosage)

Phase II Clinical Trial
(Efficacy & Side Effects)

Phase III Clinical Trial
(Large-scale Efficacy & Comparison) Regulatory Approval
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To cite this document: BenchChem. [Unveiling the Chemical Architecture of M7583: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193092#what-is-the-chemical-structure-of-m7583]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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